3-methoxy-1-methyl-N-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C10H13F3N4O3/c1-17-4-6(9(16-17)20-2)8(19)14-3-7(18)15-5-10(11,12)13/h4H,3,5H2,1-2H3,(H,14,19)(H,15,18)
• InChI Key: NWTHRLFICQSPDK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(=O)NCC(F)(F)F
• Molecular Formula: C10H13F3N4O3
• Molecular Weight: 294.23 g/mol

Description

3-methoxy-1-methyl-N-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C10H13F3N4O3 and its molecular weight is 294.234. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

3-Methoxy-1-Methyl-N-(2-Oxo-2-((2,2,2-Trifluoroethyl)Amino)Ethyl)-1H-Pyrazole-4-Carboxamide, and its derivatives have been explored extensively in synthetic chemistry. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which are structurally similar, to study their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Cytotoxic Activities

The cytotoxic properties of compounds related to 3-Methoxy-1-Methyl-N-(2-Oxo-2-((2,2,2-Trifluoroethyl)Amino)Ethyl)-1H-Pyrazole-4-Carboxamide have been a significant focus. For example, Hassan et al. (2015) investigated novel pyrazolo[1,5-a]pyrimidines and related Schiff bases for their cytotoxicity against human cancer cell lines, indicating potential applications in cancer research (Hassan, Hafez, Osman, & Ali, 2015).

Derivative Synthesis and Applications

The synthesis and application of derivatives of this compound have been extensively researched. Vicentini et al. (2000) explored the synthesis of isoxazole and pyrazole ortho-dicarboxylic acid esters, showing the versatility of these compounds in chemical synthesis (Vicentini, Mazzanti, Morelli, & Manfrini, 2000).

Agricultural and Herbicidal Applications

In the agricultural sector, the synthesis and herbicidal activity of pyrazole-4-carboxamide derivatives have been studied. Ohno et al. (2004) synthesized a series of 3-(substituted alkoxy)pyrazole-4-carboxamide derivatives, demonstrating their herbicidal activity and potential as a rice herbicide (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004).